N-({[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]amino}carbonothioyl)-2,4-dichlorobenzamide

• IUPAC Name: N-[[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]carbamothioyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C21H12Cl3N3O2S/c22-12-6-7-13(15(24)10-12)19(28)27-21(30)26-17-9-11(5-8-14(17)23)20-25-16-3-1-2-4-18(16)29-20/h1-10H,(H2,26,27,28,30)
• InChI Key: IMHNZPMCFMWSON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=S)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H12Cl3N3O2S
• Molecular Weight: 476.8 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole and related compounds often involves multi-step chemical reactions, including condensation, isomerization, and cyclization. For instance, synthesis procedures can include the reaction of diaminothioacrylamides with various reagents to yield benzothiazoles through spontaneous isomerization under certain conditions. These processes highlight the complexity and specificity required in the synthesis of such compounds, with variations in temperature and solvent choice affecting the final product (Argilagos et al., 1997).

Molecular Structure Analysis

The structural elucidation of compounds within this class is typically achieved through spectroscopic methods and X-ray crystallography. These techniques allow for detailed analysis of molecular conformations and the identification of specific functional groups contributing to the compound's properties. For example, the crystal structure analysis provides insights into the arrangement of atoms and the geometry of molecules, which are crucial for understanding the compound's reactivity and interactions with other molecules (Koca et al., 2014).

Chemical Reactions and Properties

Compounds like N-({[5-(1,3-benzoxazol-2-yl)-2-chlorophenyl]amino}carbonothioyl)-2,4-dichlorobenzamide participate in a variety of chemical reactions, including isomerization and cycloaddition, which are influenced by their molecular structure. These reactions are fundamental in modifying the compound's properties for specific applications, including the development of pharmaceuticals and materials science. The reactivity can be tailored through the introduction of different substituents, affecting the electronic and steric properties of the molecule (Sagar et al., 2018).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are determined by their molecular makeup. These characteristics are crucial for the compound's application in various fields, affecting its stability, formulation, and behavior in different environments. The analysis of physical properties often involves a combination of experimental techniques and theoretical calculations to accurately describe the compound's behavior (Naveen et al., 2018).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, are key to understanding the compound's functionality and potential applications. These properties are influenced by the molecular structure, particularly the electronic distribution and presence of functional groups. Investigations into the chemical properties are essential for the development of new materials and drugs, providing insights into reactivity patterns and mechanisms of action (Qin et al., 2020).

Scientific Research Applications

Antitumor Activity

A series of novel 2-benzylthio-4-chlorobenzenesulfonamide derivatives, bearing the N-(benzoxazol-2-yl) moiety, demonstrated significant in vitro antitumor activity. Specifically, one compound exhibited remarkable activity and selectivity toward non-small cell lung cancer and melanoma cell lines, showcasing the potential of benzoxazole derivatives in cancer treatment J. Sławiński & Z. Brzozowski, 2006.

Antimicrobial Activity

Newly synthesized benzothiazole derivatives were evaluated for their in vitro antimicrobial activity. These compounds were characterized and screened against bacterial and fungal strains, indicating their potential as antimicrobial agents. Such studies highlight the significance of benzothiazole and its derivatives in developing new antimicrobial treatments Vikas Padalkar et al., 2016.

Corrosion Inhibition

Benzothiazole derivatives have also been studied for their corrosion inhibiting effects against steel in acidic solutions. These studies found that such compounds could offer high inhibition efficiencies, suggesting their utility in protecting against corrosion in industrial applications. The research indicates a promising approach to developing effective corrosion inhibitors based on benzothiazole derivatives Zhiyong Hu et al., 2016.